Cas no 1805334-47-7 (3-Amino-4-(aminomethyl)-2-bromo-5-(difluoromethyl)pyridine)

• Product Name: 3-Amino-4-(aminomethyl)-2-bromo-5-(difluoromethyl)pyridine
• CAS No: 1805334-47-7
• MF: C₇H₈BrF₂N₃
• MW: 252.059327125549
• CID: 4811133
• Update Time: 2023-08-18

3-Amino-4-(aminomethyl)-2-bromo-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(aminomethyl)-2-bromo-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H8BrF2N3/c8-6-5(12)3(1-11)4(2-13-6)7(9)10/h2,7H,1,11-12H2
• InChI Key： AONUJDLRCOAEEN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(CN)=C(C=N1)C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9